Cas no 53732-61-9 ( )

• Product Name: &nbsp
• CAS No: 53732-61-9
• MF: C₁₃H₉ClOS
• MW: 248.727961301804
• CID: 939046
• PubChem ID: 291322
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-phenylsulfanylbenzoyl chloride
• 2-(phenylsulfanyl)benzoyl chloride
• 2-(phenylthio)benzoyl chloride
• 2-(Phenylthio)-benzoylchlorid
• 2-(phenylthio)-benzoylchloride
• 2-Phenylthio-benzoylchlorid
• AC1L6FLV
• AC1Q3G99
• AG-J-46224
• AR-1C9693
• CTK4J8694
• NSC156504
• o-(Phenylthio)-benzoylchlorid
• NSC-156504
• 53732-61-9
• DTXSID70303070
• JGJQEYFJHPOGJH-UHFFFAOYSA-N
• SCHEMBL11476180
•  

• Inchi： 1S/C13H9ClOS/c14-13(15)11-8-4-5-9-12(11)16-10-6-2-1-3-7-10/h1-9H
• InChI Key： JGJQEYFJHPOGJH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.00637
• Monoisotopic Mass: 248.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.21680